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Compound of Interest

Compound Name: Lcl-peg3-N3

Cat. No.: B15602115 Get Quote

Essential Safety and Handling Guide for Lcl-
peg3-N3
This guide provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals handling Lcl-peg3-N3. The following

procedures are designed to ensure the safe handling, storage, and disposal of this chemical in

a laboratory setting.

Disclaimer: A specific Safety Data Sheet (SDS) for Lcl-peg3-N3 is not readily available. The

information provided herein is based on safety data for related compounds containing

polyethylene glycol (PEG) and azide (N3) functionalities. A conservative approach to safety is

strongly recommended.

Lcl-peg3-N3 is a decoy oligonucleotide ligand for E3 ligase and a click chemistry reagent.[1][2]

[3][4] Its azide group can undergo copper-catalyzed azide-alkyne cycloaddition (CuAAc) and

strain-promoted alkyne-azide cycloaddition (SPAAC) reactions.[1][2][3][4] The presence of the

azide functional group necessitates strict adherence to safety protocols due to its potential

toxicity and the risk of forming explosive compounds.[5]

Personal Protective Equipment (PPE)
When handling Lcl-peg3-N3, appropriate personal protective equipment is mandatory to

minimize exposure and ensure personal safety. All handling should be conducted in a well-
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ventilated chemical fume hood.[5]

PPE Category Item Specification Rationale

Eye & Face Protection
Safety Goggles or

Face Shield

Must comply with

OSHA 29 CFR

1910.133 or European

Standard EN166.

Protects against

potential splashes and

airborne particles.

Azide compounds can

be irritants.[6][7]

Skin Protection Nitrile Gloves
Chemical-resistant,

disposable.

Offers good protection

against azide-

containing

compounds. Always

inspect gloves before

use and change them

immediately if

contaminated.[5][6]

Laboratory Coat Standard, full-sleeved.

Prevents skin contact

with the chemical.[5]

[6]

Respiratory Protection
NIOSH-approved

respirator

Required if ventilation

is inadequate or when

handling large

quantities that may

generate dust or

aerosols.

Handling in a certified

chemical fume hood is

the primary method to

minimize inhalation

risk.[6][8]

Hazard and Exposure Data
The following table summarizes key hazard information for related azide-containing

compounds. This data should be used to inform a conservative safety approach when handling

Lcl-peg3-N3.
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Hazard Classification Description Precautionary Statements

Acute Toxicity, Oral (Category

4)
Harmful if swallowed.

P264: Wash hands thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.[7]

Skin Corrosion/Irritation

(Category 2)
Causes skin irritation.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water. P362: Take off

contaminated clothing and

wash before reuse.[7]

Serious Eye Damage/Eye

Irritation (Category 2A)
Causes serious eye irritation.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337+P313:

If eye irritation persists: Get

medical advice/attention.[7]

Specific target organ toxicity,

single exposure (Category 3)

May cause respiratory

irritation.

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray. P271: Use only outdoors

or in a well-ventilated area.

P304+P340: IF INHALED:

Remove victim to fresh air and

keep at rest in a position
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comfortable for breathing.

P312: Call a POISON

CENTER or doctor/physician if

you feel unwell.[7]

Experimental Protocols
Handling and Storage Procedures:

Ventilation: Always handle Lcl-peg3-N3 in a certified chemical fume hood to minimize

inhalation of any potential fumes or dust.[5]

Avoid Contact: Take all necessary measures to prevent contact with eyes, skin, and clothing.

[6]

Weighing: If weighing the solid compound, do so in a fume hood or a ventilated balance

enclosure to prevent the generation of airborne dust.

Storage: Store Lcl-peg3-N3 in a tightly sealed container in a cool, dry, and well-ventilated

area.[6] Recommended storage is often at room temperature in the continental US, but this

may vary elsewhere; always consult the Certificate of Analysis for specific storage

conditions.[1]

Incompatibilities:

Acids: Avoid contact with acids, as this can generate highly toxic and explosive hydrazoic

acid.[5]

Metals: Do not allow contact with metals, particularly heavy metals like lead and copper,

which can form dangerously unstable and shock-sensitive metal azides. This is especially

critical for drain pipes.[5]

Halogenated Solvents: Avoid using halogenated solvents such as dichloromethane with

azides due to the potential formation of explosive di- and tri-azidomethane.[5]

Strong Oxidizing Agents: Store away from strong oxidizing agents.[8]
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Disposal Plan:

The primary objective of the disposal procedure is to safely manage the azide-containing waste

stream. Direct disposal of untreated Lcl-peg3-N3 is not recommended.[5]

Waste Collection:

Container: Use a non-metal container, such as glass or polyethylene, to collect waste

containing Lcl-peg3-N3 to prevent the formation of metal azides.[5]

Labeling: The waste container must be clearly labeled as "Hazardous Waste," "Azide

Compound," and include a full list of its contents.[5]

Chemical Deactivation (for dilute aqueous solutions ≤ 5%):

This procedure should be performed in a fume hood with appropriate PPE.

Slowly add an aqueous solution of sodium nitrite (a 20% excess) to the azide solution

while stirring.

Slowly add a 20% aqueous solution of nitrous acid to the reaction mixture until the solution

is acidic.

Stir the mixture for several hours to ensure complete reaction.

Test for the presence of residual azides using a commercially available test kit.

Neutralize the final solution to a pH between 6 and 9 with a suitable base (e.g., sodium

hydroxide solution) before collecting it as hazardous waste.[5]

Untreated Waste: If chemical deactivation is not feasible, all waste containing Lcl-peg3-N3
must be disposed of as hazardous waste according to federal, state, and local environmental

regulations.[5]

Prohibition: Under no circumstances should any waste containing Lcl-peg3-N3 be poured

down the drain.[5]
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Visual Workflow for Lcl-peg3-N3 Spill Response
Lcl-peg3-N3 Spill Response Workflow

Immediate Actions

Containment & Cleanup

Disposal

Follow-up

Evacuate Immediate Area

Alert Colleagues & Supervisor

Don Appropriate PPE

Contain Spill with Inert Absorbent
(e.g., vermiculite, dry sand)

Carefully Collect Contaminated Material

Clean Spill Area with Soap and Water

Place All Contaminated Materials
in a Labeled, Sealed, Non-Metal Container

Dispose of as Hazardous Azide Waste

Report Incident to Safety Officer

Review Procedures to Prevent Recurrence

Click to download full resolution via product page
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Caption: Workflow for handling a spill of Lcl-peg3-N3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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